Cas no 81078-22-0 (3H-2-Benzazepine, 8-chloro-1-phenyl-)

3H-2-Benzazepine, 8-chloro-1-phenyl- structure
81078-22-0 structure
Product name:3H-2-Benzazepine, 8-chloro-1-phenyl-
CAS No:81078-22-0
MF:C16H12ClN
MW:253.726182937622
CID:704586
PubChem ID:13271757

3H-2-Benzazepine, 8-chloro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-2-Benzazepine, 8-chloro-1-phenyl-
    • 8-chloro-1-phenyl-3H-2-benzazepine
    • HWPXLEMJGRXRKT-UHFFFAOYSA-N
    • DTXSID80533629
    • 81078-22-0
    • SCHEMBL10991753
    • Inchi: InChI=1S/C16H12ClN/c17-14-9-8-12-7-4-10-18-16(15(12)11-14)13-5-2-1-3-6-13/h1-9,11H,10H2
    • InChI Key: HWPXLEMJGRXRKT-UHFFFAOYSA-N
    • SMILES: C1C=CC2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 253.0658271g/mol
  • Monoisotopic Mass: 253.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.4Ų
  • XLogP3: 4.4

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